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Compound of Interest

Compound Name: Cabotegravir

Cat. No.: B606451 Get Quote

These application notes provide detailed methodologies for the quantitative analysis of

cabotegravir in plasma, intended for researchers, scientists, and drug development

professionals. The protocols are based on established and validated analytical methods,

primarily focusing on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Introduction
Cabotegravir is a long-acting integrase strand transfer inhibitor (INSTI) approved for the

treatment and prevention of HIV-1 infection.[1][2] Accurate quantification of cabotegravir in
plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence

studies.[3] This document outlines validated protocols for robust and reliable determination of

cabotegravir concentrations in plasma samples.

Data Presentation: Comparison of Analytical
Methods
The following table summarizes the key quantitative parameters of various analytical methods

for cabotegravir quantification in plasma, providing a comparative overview to aid in method

selection.
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Method
Sample
Preparati
on

Linear
Range

LLOQ
Accuracy
(%)

Precision
(%RSD)

Referenc
e

LC-MS/MS

Protein

Precipitatio

n

25 - 10,000

ng/mL
25 ng/mL

94.7 -

107.5
2.6 - 11.2 [4]

LC-MS/MS

Liquid-

Liquid

Extraction

400 -

16,000

ng/mL

400 ng/mL

Within

±15% of

nominal

<15 [1]

UHPLC-

MS/MS

Protein

Precipitatio

n

50 - 10,000

ng/mL
50 ng/mL 101 <5.0 [5]

HPLC-MS

Protein

Precipitatio

n

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[6][7]

RP-HPLC-

UV

Protein

Precipitatio

n

2.5 - 15

µg/mL

Not

Specified

Not

Specified

Not

Specified
[8][9]

RP-HPLC-

UV

Not

Specified

20 - 100

µg/mL

33.70

µg/mL
98 - 102 0.50 - 1.25 [10]

Experimental Protocols
Protocol 1: LC-MS/MS Quantification of Cabotegravir in
Human Plasma
This protocol describes a sensitive and specific method for the quantification of cabotegravir
in human plasma using liquid chromatography-tandem mass spectrometry.

1. Materials and Reagents

Cabotegravir reference standard

Bictegravir (Internal Standard, IS)
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Ethyl acetate (AR grade)

Human plasma (blank)

2. Sample Preparation (Liquid-Liquid Extraction)

Pipette 200 µL of human plasma into a clean microcentrifuge tube.

Add 100 µL of Internal Standard working solution (e.g., 1 µg/mL Bictegravir in methanol).

Vortex for 2 minutes.

Add 1 mL of extraction solvent (Methanol:Ethyl Acetate, 1:4 v/v).[1]

Vortex for 5 minutes.

Centrifuge at 5000 rpm for 25 minutes.[1]

Transfer the supernatant organic layer to a new tube.

Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 250 µL of the mobile phase.[1]

Vortex and transfer to an autosampler vial for analysis.

3. Chromatographic Conditions

LC System: Agilent 1200 series or equivalent

Column: Phenomenex C18 (50 x 4.6 mm, 5 µm)[1]

Mobile Phase: 85:15 (v/v) mixture of Methanol and 0.1% Formic acid in water[1]
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Flow Rate: 0.8 mL/min[1]

Column Temperature: 25°C[1]

Injection Volume: 5 µL[1]

Run Time: 3 minutes[1]

4. Mass Spectrometric Conditions

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)[1]

Multiple Reaction Monitoring (MRM) Transitions:

Cabotegravir: m/z 406.12 → 142.04[1]

Bictegravir (IS): m/z 450.12 → 160.03[1]

Collision Energy: 15 eV for both Cabotegravir and IS[1]

Fragmentor Voltage: 115 V for Cabotegravir and 110 V for IS[1]

Protocol 2: RP-HPLC-UV Quantification of Cabotegravir
in Human Plasma
This protocol outlines a method for the quantification of cabotegravir in human plasma using

reversed-phase high-performance liquid chromatography with UV detection. This method is

suitable for applications where LC-MS/MS is not available.

1. Materials and Reagents

Cabotegravir reference standard

Rilpivirine (can be used as an internal standard or co-analyte)

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Sodium Dihydrogen Phosphate

Human plasma (blank)

2. Sample Preparation (Protein Precipitation)

Pipette 500 µL of human plasma into a microcentrifuge tube.

Add 1 mL of cold acetonitrile to precipitate plasma proteins.

Vortex for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Vortex and filter through a 0.22 µm syringe filter into an autosampler vial.

3. Chromatographic Conditions

HPLC System: Shimadzu LC-20AD or equivalent

Column: Kinetex C18 (250 x 4.6 mm, 5 µm)[8][9]

Mobile Phase: 35:65 (v/v) mixture of Acetonitrile and 0.05M Sodium Dihydrogen Phosphate

buffer (pH 5.5)[11]

Flow Rate: 1.0 mL/min

Column Temperature: 25°C[11]

Injection Volume: 20 µL
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Detection Wavelength: 242.5 nm[9][11]

Visualizations

Protocol 1: LC-MS/MS

Protocol 2: HPLC-UV
Start:

Plasma Sample

Add Internal
Standard

Protein
Precipitation

Liquid-Liquid
Extraction Evaporation Reconstitution LC-MS/MS

Analysis

Evaporation Reconstitution HPLC-UV
Analysis

Click to download full resolution via product page

Caption: Experimental workflows for cabotegravir quantification in plasma.
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Caption: Logical relationship for analytical method selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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